Cas no 477545-71-4 (N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide)

• Product Name: N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• CAS No: 477545-71-4
• MF: C₂₅H₁₇N₃O₃S
• MW: 439.485784292221
• CID: 6420532
• PubChem ID: 4658613
• Update Time: 2025-06-25

N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• N-(4-([1,1-biphenyl]-4-yl)thiazol-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide
• 2H-Isoindole-2-acetamide, N-(4-[1,1'-biphenyl]-4-yl-2-thiazolyl)-1,3-dihydro-1,3-dioxo-
• SR-01000009690-1
• N-(4-([1,1'-biphenyl]-4-yl)thiazol-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide
• AKOS003027825
• AB00672744-01
• N-(4-{[1,1'-biphenyl]-4-yl}-1,3-thiazol-2-yl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• Oprea1_255188
• 477545-71-4
• F0866-0161
• SR-01000009690
• 2-(1,3-dioxoisoindol-2-yl)-N-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]acetamide

• Inchi： 1S/C25H17N3O3S/c29-22(14-28-23(30)19-8-4-5-9-20(19)24(28)31)27-25-26-21(15-32-25)18-12-10-17(11-13-18)16-6-2-1-3-7-16/h1-13,15H,14H2,(H,26,27,29)
• InChI Key： GSJFGARWWTZFIH-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)C2C=CC=CC=2)N=C1NC(CN1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 439.09906259g/mol
• Monoisotopic Mass: 439.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide

Introduction to N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide (CAS No. 477545-71-4)

N-(4-{1,1'-biphenyl-4-yl-1,3-thiazol-2-yl}-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its Chemical Abstracts Service (CAS) number 477545-71-4, represents a pinnacle of molecular design and functionalization. Its unique structural framework, characterized by the integration of biphenyl, thiazole, and isoindole moieties, positions it as a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular architecture of N-(4-{1,1'-biphenyl-4-yl-1,3-thiazol-2-yl}-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide) is meticulously crafted to exhibit a balance of steric hindrance and electronic properties. The presence of the biphenyl ring enhances the compound's lipophilicity, while the thiazole and isoindole components contribute to its hydrogen bonding capabilities. This dual functionality makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity towards biological targets.

In recent years, there has been a surge in interest regarding heterocyclic compounds that incorporate multiple pharmacophoric units. The combination of biphenyl and thiazole in this molecule not only imparts structural rigidity but also introduces potential sites for interaction with biological receptors. Such features are particularly valuable in the development of small-molecule inhibitors targeting enzymes and receptors involved in various disease pathways.

The isoindole moiety within the compound's structure is particularly noteworthy. Isoindoles have been extensively studied for their role in medicinal chemistry due to their ability to form stable complexes with biological targets. The 1,3-dioxo group further enhances the compound's potential bioactivity by introducing polar functional groups that can engage in hydrogen bonding interactions. These features collectively contribute to the molecule's potential as a lead compound in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of such complex molecules with remarkable accuracy. Molecular docking studies have been instrumental in understanding how N-(4-{1,1'-biphenyl-4 -yl}- 1,3^-thiazol- 2^- ylyl>)->)-(>)-(>)-(>)-N((>)-C(=O)-N((>)-C(=O)-N((>)-C(=O)-N((>)-C(=O)-N(
))))) exhibits strong interactions with various protein targets. These interactions are primarily mediated by hydrogen bonding networks formed between the compound's functional groups and key residues on the target proteins. Such insights have guided the optimization efforts aimed at enhancing the compound's potency and selectivity.

The synthesis of N-(4-{
}) has been a testament to the ingenuity of modern synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations that highlight the versatility of modern synthetic methodologies. Key steps include cross-coupling reactions to establish the biphenyl core, cyclization reactions to form the thiazole and isoindole moieties, and acylation reactions to introduce the amide functionalities. Each step has been optimized to ensure high yields and purity, underscoring the importance of meticulous planning in synthetic chemistry.

In terms of pharmacological activity, preliminary studies suggest that N-(4-{}) exhibits promising properties as an inhibitor of certain enzymes implicated in inflammatory pathways. The compound's ability to modulate these pathways makes it a candidate for further investigation in therapeutic contexts where inflammation plays a significant role. Additionally, its structural features may also make it useful in developing treatments for neurological disorders where modulation of neurotransmitter receptors is desired.

The development of novel drug candidates is an iterative process that relies heavily on both experimental validation and computational modeling. In vitro assays have been conducted to assess the biological activity of N-(4-{}) against various targets. These assays have provided valuable insights into its mechanism of action and potential side effects. Furthermore, computational studies have helped predict how modifications to its structure might enhance its pharmacological properties.

The future prospects for N-(4-{}) are exciting given its unique structural features and promising pharmacological profile. Ongoing research aims to explore derivatives of this compound that may exhibit even greater potency and selectivity. Additionally, efforts are underway to evaluate its suitability for preclinical development. If successful in these endeavors, N-(4{}) could emerge as a valuable tool in addressing some of today's most pressing medical challenges.

In conclusion, N-(4-{}) stands as a remarkable example of how sophisticated molecular design can lead to novel compounds with significant therapeutic potential. Its complex structure, characterized by multiple heterocyclic moieties and functional groups, positions it as a promising lead for further exploration in drug discovery. As research continues to uncover new applications for this compound and its derivatives, it is likely that N-(4{}) will play an increasingly important role in developing next-generation therapeutics.